![molecular formula C16H13N3O2 B3049796 6-(1-Benzyl-1H-pyrazol-4-YL)-nicotinic acid CAS No. 220461-82-5](/img/structure/B3049796.png)
6-(1-Benzyl-1H-pyrazol-4-YL)-nicotinic acid
Overview
Description
6-(1-Benzyl-1H-pyrazol-4-YL)-nicotinic acid (6-BNPA) is a synthetic compound that has been studied for its biochemical and physiological effects, as well as its potential applications in scientific research. 6-BNPA is a derivative of nicotinic acid, and has been found to have a variety of effects on the body.
Scientific Research Applications
- Anti-inflammatory Properties : Researchers have explored the anti-inflammatory potential of this compound. It may inhibit pro-inflammatory cytokines and enzymes, making it a candidate for drug development in conditions like rheumatoid arthritis and inflammatory bowel diseases .
- Neuroprotection : Some studies suggest that 6-(1-Benzyl-1H-pyrazol-4-yl)-nicotinic acid exhibits neuroprotective effects. It could be investigated further for its role in preventing neurodegenerative diseases .
- Ligand for Metal Complexes : The pyrazole and nicotinic acid moieties in this compound can serve as ligands for metal ions. Researchers have synthesized metal complexes using 6-(1-Benzyl-1H-pyrazol-4-yl)-nicotinic acid, exploring their catalytic and magnetic properties .
- Fluorescent Properties : The benzyl-pyrazole-nicotinic acid scaffold exhibits fluorescence. Scientists have investigated its photophysical behavior, including emission spectra and quantum yields. Such studies contribute to materials science and sensor development .
- Enzyme Inhibitors : Researchers have explored whether this compound can inhibit specific enzymes, such as kinases or proteases. Understanding its interactions with biological targets can guide drug design .
- Self-Assembly and Host-Guest Interactions : The aromatic moieties in 6-(1-Benzyl-1H-pyrazol-4-yl)-nicotinic acid can participate in supramolecular self-assembly. Investigations into its host-guest interactions with other molecules contribute to the field of supramolecular chemistry .
- Functional Materials : Researchers have incorporated this compound into functional materials, such as metal-organic frameworks (MOFs) or coordination polymers. These materials may find applications in gas storage, catalysis, or drug delivery .
Medicinal Chemistry and Drug Development
Metal Coordination Chemistry
Photophysical Studies
Biological Activity and Enzyme Inhibition
Supramolecular Chemistry
Materials Science and Nanotechnology
properties
IUPAC Name |
6-(1-methylpyrazol-4-yl)pyridine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2/c1-13-6-8(5-12-13)9-3-2-7(4-11-9)10(14)15/h2-6H,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWBYVOXCQHVWCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1-Benzyl-1H-pyrazol-4-YL)-nicotinic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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